2-({[2-(4-methoxyphenyl)ethyl]amino}methylene)-5,5-dimethyl-1,3-cyclohexanedione

• IUPAC Name: 3-hydroxy-2-[2-(4-methoxyphenyl)ethyliminomethyl]-5,5-dimethylcyclohex-2-en-1-one
• InChI: InChI=1S/C18H23NO3/c1-18(2)10-16(20)15(17(21)11-18)12-19-9-8-13-4-6-14(22-3)7-5-13/h4-7,12,20H,8-11H2,1-3H3
• InChI Key: MESHNEJITCIUJZ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=C(C(=O)C1)C=NCCC2=CC=C(C=C2)OC)O)C
• Molecular Formula: C18H23NO3
• Molecular Weight: 301.4 g/mol

Description

2-({[2-(4-methoxyphenyl)ethyl]amino}methylene)-5,5-dimethyl-1,3-cyclohexanedione, also known as Meldrum's acid derivative, is a versatile compound that has gained significant attention in scientific research. It is a cyclic diketone that possesses a unique structural feature, which makes it a useful building block for various organic synthesis reactions.

Mechanism of Action

The mechanism of action of 2-({[2-(4-methoxyphenyl)ethyl]amino}methylene)-5,5-dimethyl-1,3-cyclohexanedione's acid derivative is not well understood. However, it is believed to act as a nucleophile, attacking electrophilic centers in the target molecule. This can lead to the formation of covalent bonds, which can alter the structure and function of the target molecule.
Biochemical and Physiological Effects:
2-({[2-(4-methoxyphenyl)ethyl]amino}methylene)-5,5-dimethyl-1,3-cyclohexanedione's acid derivative has been shown to exhibit various biochemical and physiological effects. It has been reported to possess anti-cancer, anti-inflammatory, and anti-bacterial activities. It has also been shown to modulate the immune system and exhibit neuroprotective effects.

Advantages and Limitations for Lab Experiments

2-({[2-(4-methoxyphenyl)ethyl]amino}methylene)-5,5-dimethyl-1,3-cyclohexanedione's acid derivative offers several advantages for lab experiments. It is easy to synthesize, stable, and can be easily modified to introduce different functional groups. However, it also has some limitations, such as low solubility in water and limited stability under certain conditions.

Future Directions

There are several future directions for research on 2-({[2-(4-methoxyphenyl)ethyl]amino}methylene)-5,5-dimethyl-1,3-cyclohexanedione's acid derivative. One area of interest is the development of new synthetic methods for the compound. Another area of interest is the exploration of its potential as a drug delivery agent. Additionally, further research is needed to better understand its mechanism of action and to identify new applications for the compound.
In conclusion, 2-({[2-(4-methoxyphenyl)ethyl]amino}methylene)-5,5-dimethyl-1,3-cyclohexanedione's acid derivative is a versatile compound that has found widespread application in scientific research. Its unique structural feature and simple synthesis method make it a useful building block for various organic synthesis reactions. Further research is needed to fully understand its mechanism of action and to identify new applications for the compound.

Synthesis Methods

2-({[2-(4-methoxyphenyl)ethyl]amino}methylene)-5,5-dimethyl-1,3-cyclohexanedione's acid derivative can be synthesized by the reaction of 2-({[2-(4-methoxyphenyl)ethyl]amino}methylene)-5,5-dimethyl-1,3-cyclohexanedione's acid with an amine in the presence of a dehydrating agent. The reaction proceeds through the formation of an imine intermediate, which then undergoes cyclization to yield the final product. The synthesis method is simple, efficient, and can be easily scaled up for large-scale production.

Scientific Research Applications

2-({[2-(4-methoxyphenyl)ethyl]amino}methylene)-5,5-dimethyl-1,3-cyclohexanedione's acid derivative has found widespread application in scientific research. It has been used as a building block in the synthesis of various bioactive compounds, including anti-cancer agents, anti-inflammatory agents, and antibiotics. It has also been used in the development of new materials, such as polymers and liquid crystals.